N-(3,4-difluorobenzyl)-3-{1-[(5-methyl-1,3-oxazol-4-yl)carbonyl]piperidin-3-yl}propanamide

• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-3-[1-(5-methyl-1,3-oxazole-4-carbonyl)piperidin-3-yl]propanamide
• InChI: InChI=1S/C20H23F2N3O3/c1-13-19(24-12-28-13)20(27)25-8-2-3-14(11-25)5-7-18(26)23-10-15-4-6-16(21)17(22)9-15/h4,6,9,12,14H,2-3,5,7-8,10-11H2,1H3,(H,23,26)
• InChI Key: ZVLWMRDUTJTVHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CO1)C(=O)N2CCCC(C2)CCC(=O)NCC3=CC(=C(C=C3)F)F
• Molecular Formula: C20H23F2N3O3
• Molecular Weight: 391.4 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. The presence of hetero atoms or groupings imparts preferential specificities in their biological responses.

Synthesis Analysis

Oxazoles can be synthesized from easily available arylacetylenes and α-amino acids in the presence of Cu(NO3)2•3H2O and iodine. This reaction involves an I2/Cu(NO3)2•3H2O-assisted generation of α-iodo acetophenones, a Kornblum oxidation to phenylglyoxals, a condensation to imines, and a decarboxylation/annulation/oxidation reaction sequence.

Molecular Structure Analysis

The structure of oxazole is a 5-membered ring with one oxygen atom at position 1 and a nitrogen atom at position 3. The difluorobenzyl group contains a benzene ring with two fluorine atoms attached, and a methyl group attached to the nitrogen atom of the oxazole ring.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions. For instance, they can be directly arylated with high regioselectivity at both C-5 and C-2 positions. They can also undergo alkenylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. Oxazole itself is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on the specific compound and its biological target. Some oxazole derivatives have shown antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

Oxazole derivatives have been the focus of many research studies due to their wide range of biological activities. Future research may continue to explore the synthesis of new oxazole derivatives and their potential applications in medicinal chemistry.